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Compound of Interest

Compound Name: 1,2-Dibromo-2,4-dicyanobutane

Cat. No.: B1206852 Get Quote

ANP-2025-12

Audience: Researchers, scientists, and formulation chemists in the adhesives industry.

Purpose: This document provides detailed information and protocols for utilizing Tektamer® 38

as an in-can preservative to protect water-based adhesive formulations from microbial

contamination.

Introduction
Water-based adhesive formulations, particularly those containing natural polymers like starch,

dextrin, or cellulose, are highly susceptible to microbial contamination.[1][2] Bacteria, fungi, and

yeast can proliferate in these systems, leading to spoilage, changes in viscosity, gas formation,

unpleasant odors, and ultimately, product failure.[1][3] In-can preservation is essential to

ensure the adhesive's stability and achieve an adequate shelf life.[4]

Tektamer® 38 (active ingredient: 1,2-Dibromo-2,4-dicyanobutane, also known as DBDCB) is

a broad-spectrum biocide effective for the in-can preservation of various industrial products,

including adhesives, latex emulsions, and paints.[5][6] It provides long-term protection against

a wide range of microorganisms, ensuring product integrity from manufacturing to end-use.[3]

[7]

Properties of Tektamer® 38
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Tektamer® 38 is an organobromine compound known for its efficacy as a preservative. Its

physical and chemical properties are summarized below.

Table 1: Physicochemical Properties of Tektamer® 38 (Active Ingredient: DBDCB)

Property Value Reference

Chemical Name
2-Bromo-2-

(bromomethyl)pentanedinitrile
[6][8]

Synonyms

1,2-Dibromo-2,4-

dicyanobutane, DBDCB,

Methyldibromo glutaronitrile

[5][8]

CAS Number 35691-65-7 [5][9]

Molecular Formula C₆H₆Br₂N₂ [9]

Molar Mass 265.93 g/mol [9]

Appearance
White to yellowish crystalline

solid
[9][10]

Melting Point 48-54°C [9]

Solubility

Insoluble in water; Soluble in

many organic solvents (e.g.,

acetone, benzene).

[6][8][9]

Mechanism of Action & Performance in Adhesives
Tektamer® 38's biocidal activity stems from its strong electrophilic centers, which react readily

with nucleophilic groups found in microbial cells. This reaction is believed to disrupt essential

proteins or cell membranes, inhibiting microbial growth and leading to cell death.[10]

The preservative offers excellent compatibility and stability in typical adhesive formulations.

Table 2: Performance Characteristics in Adhesive Formulations

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.drugfuture.com/chemdata/1-2-Dibromo-2-4-dicyanobutane.html
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Dibromo-2_4-dicyanobutane
https://unilongindustry.com/product/1-2-dibromo-2-4-dicyanobutane-with-cas-35691-65-7/
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Dibromo-2_4-dicyanobutane
https://unilongindustry.com/product/1-2-dibromo-2-4-dicyanobutane-with-cas-35691-65-7/
https://www.chembk.com/en/chem/Tektamer%2038%20TM(Calgon)
https://www.chembk.com/en/chem/Tektamer%2038%20TM(Calgon)
https://www.chembk.com/en/chem/Tektamer%2038%20TM(Calgon)
https://www.chembk.com/en/chem/Tektamer%2038%20TM(Calgon)
https://www.smolecule.com/products/s578197
https://www.chembk.com/en/chem/Tektamer%2038%20TM(Calgon)
https://www.drugfuture.com/chemdata/1-2-Dibromo-2-4-dicyanobutane.html
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Dibromo-2_4-dicyanobutane
https://www.chembk.com/en/chem/Tektamer%2038%20TM(Calgon)
https://www.smolecule.com/products/s578197
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206852?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Feature Description Reference

Spectrum of Activity

Broad-spectrum efficacy

against Gram-positive and

Gram-negative bacteria, fungi,

and yeast.

[3][7]

pH Stability

Remains active and stable

over a wide pH range of 2.0 to

9.5.

[3]

Compatibility

Non-ionic nature makes it

compatible with most

components in adhesive

formulations without causing

coagulation or viscosity

changes.

[3]

Stability

Offers excellent long-term

preservation and is stable in

storage for over 3 years. It is

also resistant to repeated

freeze-thaw cycles.

[3]

Odor & Formaldehyde

Does not contribute odor to the

final product and is free of

formaldehyde.

[3]

Efficacy Data (Representative)
The following table presents typical Minimum Inhibitory Concentration (MIC) data for

Tektamer® 38 against common spoilage microorganisms found in industrial products. Actual

efficacy can vary depending on the specific formulation of the adhesive.

Table 3: Representative Minimum Inhibitory Concentration (MIC) of Tektamer® 38
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Microorganism Type
Typical MIC (ppm of active
ingredient)

Pseudomonas aeruginosa Gram-negative Bacteria 25 - 75

Escherichia coli Gram-negative Bacteria 25 - 50

Staphylococcus aureus Gram-positive Bacteria 15 - 40

Aspergillus niger Fungus (Mold) 50 - 150

Candida albicans Yeast 30 - 80

Penicillium funiculosum Fungus (Mold) 40 - 120

Note: Data is representative. It is crucial to perform challenge testing on the specific adhesive

formulation to determine the optimal use level.

Experimental Protocols
Workflow for In-Can Preservative Efficacy Testing
The following diagram outlines the typical workflow for conducting an in-can microbial

challenge test to evaluate the effectiveness of Tektamer® 38.
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Phase 1: Preparation

Phase 2: Experiment

Phase 3: Analysis
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Caption: Workflow for a microbial challenge test of preserved adhesives.
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Detailed Protocol: Microbial Challenge Test
This protocol is a standard method for assessing the antimicrobial efficacy of a preservative in

a liquid adhesive.[4][11]

1. Materials:

Adhesive base (unpreserved)

Tektamer® 38 (or an aqueous dispersion/solution)

Sterile containers

Mixed microbial inoculum (containing representative bacteria and fungi, e.g., P. aeruginosa,

S. aureus, A. niger, C. albicans) at a concentration of ~10⁷-10⁸ CFU/mL.

Sterile deionized water

Neutralizing broth (e.g., D/E Neutralizing Broth)

Plate Count Agar (PCA) for bacteria, Potato Dextrose Agar (PDA) for fungi

Incubator

2. Procedure:

Sample Preparation: Dispense known weights (e.g., 100g) of the unpreserved adhesive

base into sterile containers. Prepare samples for each concentration of Tektamer® 38 to be

tested, plus a positive control (no preservative). Typical use levels range from 250 to 2000

ppm of the active ingredient.

Preservative Addition: Add the calculated amount of Tektamer® 38 to each sample container

to achieve the target concentrations. Mix thoroughly to ensure uniform distribution.

Inoculation: Add 1.0 mL of the mixed microbial inoculum to each 100g adhesive sample

(including the control). This should result in an initial contamination level of approximately

10⁵-10⁶ CFU/g. Mix thoroughly.
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Incubation: Store all samples at a controlled temperature, typically 25-30°C, for the duration

of the test (usually 28 days).

Sampling and Plating: At specified intervals (e.g., Day 0, 7, 14, and 28), remove a 1.0g

aliquot from each sample.

Perform a serial dilution of the aliquot in neutralizing broth to inactivate the preservative.

Plate the dilutions onto PCA and PDA media using the spread plate technique.

Enumeration: Incubate the PCA plates at 30-35°C for 48-72 hours and PDA plates at 20-

25°C for 3-5 days. Count the number of colonies (CFU) on the plates and calculate the

CFU/g of the adhesive.

Evaluation: Compare the microbial counts in the preserved samples to the control at each

time point. Successful preservation is typically defined as a significant reduction (e.g., >3-log

reduction for bacteria, >1-log reduction for fungi) in microbial population with no subsequent

increase over the test period.

Factors Influencing Efficacy
The performance of any in-can preservative can be affected by multiple factors within the

adhesive formulation and its environment.

Tektamer 38
Efficacy

Formulation pH
(Stable in 2.0-9.5 range)

Storage Temperature
Raw Material Quality

(Initial Bioburden)
Formulation Components

(e.g., Surfactants, Binders)
Dosage Level Plant Hygiene

Click to download full resolution via product page

Caption: Key factors influencing the in-can performance of Tektamer® 38.
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Conclusion
Tektamer® 38 is an effective, broad-spectrum biocide for the in-can preservation of water-

based adhesives. Its favorable stability, compatibility, and wide range of activity make it a

reliable choice for preventing microbial degradation and ensuring product quality and shelf life.

[3][7] Determining the optimal concentration through robust microbial challenge testing is

critical for achieving cost-effective and reliable protection of the final adhesive product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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